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Compound of Interest

Compound Name: Azido-PEG2-alcohol

Cat. No.: B1666423 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety data, handling precautions, and

experimental protocols for Azido-PEG2-alcohol (CAS RN: 139115-90-5). This bifunctional

linker is a valuable tool in bioconjugation, particularly in "click chemistry" applications for drug

development and proteomics. Due to its azide functional group, adherence to strict safety

protocols is imperative.

Chemical and Physical Properties
Azido-PEG2-alcohol, also known as 2-(2-azidoethoxy)ethanol, is a small organic molecule

featuring a terminal azide group and a hydroxyl group, connected by a two-unit polyethylene

glycol (PEG) spacer. This hydrophilic spacer enhances solubility in aqueous media.[1][2][3]
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Property Value Source

Chemical Formula C₄H₉N₃O₂ [2][3][4]

Molecular Weight 131.13 g/mol [2][5]

CAS Number 139115-90-5 [2][4][5]

Appearance Liquid [2]

Purity Typically >95% [6]

Storage

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C. Store in a dry,

dark place.

[2]

Solubility

Soluble in DMSO. The PEG

spacer increases aqueous

solubility.

[1][2]

Safety Data and Hazard Information
While some supplier Safety Data Sheets (SDS) classify Azido-PEG2-alcohol as "not classified

as a hazard," it is crucial to handle it with the utmost care due to the presence of the azide

group.[4] Organic azides are a class of energetic compounds that can be sensitive to heat,

shock, and friction.[7][8]
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Hazard Statement Precautionary Statement

H315: Causes skin irritation.[9][10]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[9][11]

H319: Causes serious eye irritation.[9][10]
P264: Wash skin thoroughly after handling.[9]

[11]

H335: May cause respiratory irritation.[9][10]
P280: Wear protective gloves/protective

clothing/eye protection/face protection.[9][11]

Not explicitly stated for this compound, but

organic azides can be explosive.

P370+P372+P380+P373: In case of fire:

Explosion risk. Evacuate area. DO NOT fight fire

when fire reaches explosives.[11]

General Hazards of Organic Azides:

Explosive Potential: Organic azides can decompose explosively, especially with heat, light,

friction, or pressure.[8] The stability of an organic azide is influenced by its carbon-to-

nitrogen ratio.[12]

Toxicity: The azide ion has a toxicity similar to the cyanide ion.[4]

Incompatibility: Avoid contact with strong oxidizing agents, acids, and heavy metals (which

can form highly explosive metal azides).[4][12] Halogenated solvents like dichloromethane

and chloroform should never be used as reaction media with azides, as this can lead to the

formation of extremely unstable di- and tri-azidomethane.[4][12]

Experimental Protocols and Handling Precautions
The following protocols are generalized and should be adapted to specific experimental needs

in consultation with institutional safety guidelines.

General Handling and Storage
All manipulations involving Azido-PEG2-alcohol should be conducted in a well-ventilated

chemical fume hood.[13]

Personal Protective Equipment (PPE):
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Safety goggles or a face shield.

Chemical-resistant gloves (nitrile gloves are commonly used).[7]

A lab coat.

Storage:

Store in a tightly sealed container in a cool, dark, and well-ventilated area.[7][11]

Store away from incompatible materials such as oxidizing agents, acids, and metals.[4][7]

For long-term storage, -20°C is recommended.[2]

Handling:

Use only plastic or ceramic spatulas for transferring the material; never use metal spatulas.

[7][13]

Avoid grinding, scratching, or subjecting the compound to friction.[7]

Work on the smallest possible scale.[13]

Ensure that the work area is free of incompatible substances.

Representative Protocol for a Copper(I)-Catalyzed Azide-
Alkyne Cycloaddition (CuAAC) "Click" Reaction
Azido-PEG2-alcohol is frequently used in CuAAC reactions to conjugate with alkyne-

containing molecules.[8]

Materials:

Azido-PEG2-alcohol

Alkyne-containing molecule of interest

Copper(II) sulfate (CuSO₄)
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Sodium ascorbate

A copper-chelating ligand (e.g., THPTA or TBTA)

Appropriate solvent (e.g., water, DMSO, or a mixture)

Procedure:

Preparation of Stock Solutions:

Prepare a stock solution of Azido-PEG2-alcohol in a suitable solvent (e.g., DMSO).

Prepare a stock solution of the alkyne-containing molecule.

Prepare a stock solution of CuSO₄ in water.

Prepare a fresh stock solution of sodium ascorbate in water immediately before use.

Prepare a stock solution of the copper ligand.

Reaction Setup:

In a reaction vessel, combine the alkyne-containing molecule and an excess of Azido-
PEG2-alcohol in the chosen solvent.

Add the copper ligand to the mixture.

Add the CuSO₄ solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Reaction Conditions:

The reaction is typically carried out at room temperature.

Reaction times can range from 30 minutes to a few hours. Monitor the reaction progress

by an appropriate analytical method (e.g., TLC, LC-MS).

Work-up and Purification:
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Once the reaction is complete, the product can be purified using standard techniques such

as column chromatography, precipitation, or dialysis, depending on the nature of the

product.

Visualizing Safety and Experimental Workflows
To further clarify the handling and application of Azido-PEG2-alcohol, the following diagrams

illustrate key logical relationships and workflows.

General Hazards of Organic Azides

Potential Hazards

Triggers / Incompatible Materials

Explosive Decomposition Toxicity (Azide Ion)Formation of Explosive
Metal Azides

Formation of Unstable
Azidomethanes

Heat / Light Shock / Friction Heavy Metals Acids

Forms Hydrazoic Acid

Halogenated Solvents

Click to download full resolution via product page

Caption: Logical diagram of organic azide hazards and their triggers.
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Safe Handling Workflow for Azido-PEG2-alcohol

Preparation

Handling

Cleanup and Disposal

Review SDS and SOPs

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area in Fume Hood

Weigh and Transfer
(Use non-metal spatula)

Reaction Setup
(Avoid incompatible materials)

Monitor Reaction

Quench Excess Azide (if necessary)

Segregate Azide Waste

Decontaminate Glassware and Surfaces

Dispose of Waste via
EH&S Protocols

Click to download full resolution via product page

Caption: Experimental workflow for the safe handling of Azido-PEG2-alcohol.
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Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water for

at least 15 minutes while removing contaminated clothing. Seek medical attention if irritation

persists.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Seek immediate medical attention.[4]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult,

give oxygen. Seek medical attention.[4]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water. Seek immediate medical attention.

Spills: For small spills within a fume hood, absorb the material with an inert absorbent (e.g.,

sand or vermiculite) and place it in a tightly sealed container for disposal.[4] For larger spills,

evacuate the area and contact your institution's environmental health and safety department.

[13]

Disclaimer: This guide is intended for informational purposes only and does not supersede any

local, state, or federal regulations or institutional safety guidelines. Always consult the most

recent Safety Data Sheet for Azido-PEG2-alcohol and your institution's standard operating

procedures before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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